Ethyl 3-(4-cyanophenyl)-3-oxopropanoate
Overview
Description
Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is an organic compound with the molecular formula C12H11NO3 . It is a light yellow to yellow to orange powder to crystal .
Physical And Chemical Properties Analysis
Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is a solid at 20°C . It has a melting point of 65.0 to 69.0 °C and a boiling point of 140 °C/0.1 mmHg .Scientific Research Applications
Synthesis of 3,4-Dihydropyrimidin-2-one Derivatives
Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is used in the synthesis of 3,4-dihydropyrimidin-2-one derivatives via the Biginelli Reaction . This three-component reaction involves the oxidative conversion of functionalized 3,4-dihydropyrimidin-2(1 H )-ones to the corresponding pyrimidin-2(1 H )-ones .
Catalytic Mitsunobu Reaction
This compound has been identified as a potent catalyst in the Mitsunobu reaction . The Mitsunobu reaction is an oxidation-reduction condensation that is widely used for the substitution of hydroxyl groups or inversion of the stereochemistry of secondary alcohols . Ethyl 3-(4-cyanophenyl)-3-oxopropanoate can work as an organocatalyst for this reaction as it provides ethyl 2-arylazocarboxylates through aerobic oxidation with a catalytic amount of iron phthalocyanine .
Development of New Catalysts
Research has led to the discovery of a new catalyst, ethyl 2-(4-cyanophenyl)hydrazinecarboxylates, which expanded the scope of substrates in the Mitsunobu reaction . This discovery strongly suggests the formation of betaine intermediates as in typical Mitsunobu reactions .
Green Chemistry
The use of atmospheric oxygen as a sacrificial oxidative agent along with the iron catalyst in the Mitsunobu reaction is convenient and safe from the viewpoint of green chemistry . This catalytic system realizes a substantial improvement of the Mitsunobu reaction and will be applicable to practical synthesis .
Thermal Stability
Thermal analysis of the developed Mitsunobu reagents supports sufficient thermal stability compared with typical azo reagents such as diethyl azodicarboxylate (DEAD) .
Safety and Hazards
Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
ethyl 3-(4-cyanophenyl)-3-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-2-16-12(15)7-11(14)10-5-3-9(8-13)4-6-10/h3-6H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITKQVWKZLCNILF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=CC=C(C=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30374100 |
Source
|
| Record name | ethyl 3-(4-cyanophenyl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-cyanophenyl)-3-oxopropanoate | |
CAS RN |
49744-93-6 |
Source
|
| Record name | ethyl 3-(4-cyanophenyl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3-(4-Cyanophenyl)-3-oxopropionate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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